4-fluoro-N-(2-(6-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-[6-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C21H19FN6O3S/c22-15-5-3-14(4-6-15)21(30)23-10-9-18-26-25-17-7-8-20(27-28(17)18)32-13-19(29)24-12-16-2-1-11-31-16/h1-8,11H,9-10,12-13H2,(H,23,30)(H,24,29)
• InChI Key: FOWOGTJSYGFGCV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CSC2=NN3C(=NN=C3CCNC(=O)C4=CC=C(C=C4)F)C=C2
• Molecular Formula: C21H19FN6O3S
• Molecular Weight: 454.5 g/mol

Description

The compound “4-fluoro-N-(2-(6-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide” is a complex organic molecule. It contains several functional groups, including a furan ring, an amide group, a triazolo-pyridazine ring, and a fluoro-substituted benzene ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The furan ring, the amide group, and the triazolo-pyridazine ring are key structural features. The presence of fluorine on the benzene ring is also a notable feature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, boiling point, and others, are not specified in the retrieved papers.

Scientific Research Applications

Antimicrobial and Antiproliferative Applications

• Antimicrobial Activity : Compounds with structural features similar to the specified chemical, particularly those incorporating triazolo[4,3-b]pyridazine and furan moieties, have been reported to exhibit pronounced antimicrobial activity. For instance, derivatives of thienopyrimidine and triazolopyridazine have shown effectiveness against various microbial strains, indicating the potential of such structures for antimicrobial drug development (Bhuiyan et al., 2006); (Ilić et al., 2011).

• Antiproliferative Activity : The introduction of fluorine and related heterocyclic systems into organic compounds, similar to the core structure of the queried compound, has been associated with antiproliferative activities, particularly against cancer cell lines. Such structures have been explored for their potential to inhibit the proliferation of endothelial and tumor cells, suggesting their applicability in cancer research and therapy (Ilić et al., 2011).